Cas no 2172072-24-9 (3-(3-Fluoro-2-hydroxypropyl)-1,1-dioxo-1lambda6-thietane-3-carbaldehyde)

• Product Name: 3-(3-Fluoro-2-hydroxypropyl)-1,1-dioxo-1lambda6-thietane-3-carbaldehyde
• CAS No: 2172072-24-9
• MF: C₇H₁₁FO₄S
• MW: 210.223244905472
• CID: 5568078
• PubChem ID: 165593806
• Update Time: 2025-11-01

3-(3-Fluoro-2-hydroxypropyl)-1,1-dioxo-1lambda6-thietane-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-(3-fluoro-2-hydroxypropyl)-1,1-dioxo-1lambda6-thietane-3-carbaldehyde
• EN300-1623130
• 2172072-24-9
• 3-(3-Fluoro-2-hydroxypropyl)-1,1-dioxo-1lambda6-thietane-3-carbaldehyde

• Inchi： 1S/C7H11FO4S/c8-2-6(10)1-7(3-9)4-13(11,12)5-7/h3,6,10H,1-2,4-5H2
• InChI Key： OEDWPPDKYPKERT-UHFFFAOYSA-N
• SMILES： S1(CC(C=O)(CC(CF)O)C1)(=O)=O

Computed Properties

• Exact Mass: 210.03620816g/mol
• Monoisotopic Mass: 210.03620816g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 79.8Ų

Additional information on 3-(3-Fluoro-2-hydroxypropyl)-1,1-dioxo-1lambda6-thietane-3-carbaldehyde

Exploring the Unique Properties and Applications of 3-(3-Fluoro-2-hydroxypropyl)-1,1-dioxo-1lambda6-thietane-3-carbaldehyde (CAS No. 2172072-24-9)

In the realm of advanced organic chemistry, 3-(3-Fluoro-2-hydroxypropyl)-1,1-dioxo-1lambda6-thietane-3-carbaldehyde (CAS No. 2172072-24-9) stands out as a compound of significant interest due to its unique structural features and potential applications. This fluorinated thietane derivative combines a carbaldehyde functional group with a sulfone moiety, creating a versatile scaffold for pharmaceutical and material science research. The presence of both fluoro and hydroxy substituents enhances its reactivity, making it a valuable intermediate in synthetic chemistry.

The compound's CAS number 2172072-24-9 serves as a critical identifier for researchers seeking precise chemical data. Recent trends in AI-driven drug discovery and computational chemistry have amplified interest in such structurally complex molecules, as they often exhibit unique binding properties with biological targets. The thietane ring system in this molecule is particularly noteworthy, as sulfur-containing heterocycles are gaining attention for their role in bioactive compound design and medicinal chemistry applications.

From a synthetic perspective, the 3-carbaldehyde group offers multiple derivatization possibilities, allowing for the creation of diverse molecular architectures. This characteristic aligns well with current research priorities in fragment-based drug discovery, where such functional groups serve as ideal starting points for library development. The compound's fluorine atom contributes to potential metabolic stability, a feature highly valued in modern pharmaceutical development, especially for CNS-targeting compounds where blood-brain barrier penetration is crucial.

The 1,1-dioxo-1lambda6-thietane portion of the molecule represents an interesting case study in sulfur oxidation chemistry. This structural element has shown promise in various applications ranging from polymer chemistry to agrochemical development. Researchers investigating sustainable chemistry approaches are particularly interested in such sulfone-containing compounds due to their potential for creating more environmentally friendly alternatives to traditional chemical processes.

In the context of current drug discovery trends, this compound's structural features align with several important directions in medicinal chemistry. The combination of fluorine substitution and hydroxypropyl group offers opportunities for exploring hydrogen bonding networks in protein-ligand interactions, while the thietane scaffold provides conformational constraints that can enhance binding specificity. These characteristics make it relevant to ongoing research in kinase inhibitor development and GPCR-targeted therapeutics.

The analytical characterization of 3-(3-Fluoro-2-hydroxypropyl)-1,1-dioxo-1lambda6-thietane-3-carbaldehyde presents interesting challenges and opportunities for advanced spectroscopic techniques. Modern NMR methodologies, particularly 19F NMR and two-dimensional correlation spectroscopy, are particularly well-suited for studying this compound's structural dynamics. Such analyses are crucial for quality control in pharmaceutical manufacturing and for understanding structure-activity relationships in drug development programs.

From a material science perspective, the unique electronic properties imparted by the sulfone group and fluorine atom make this compound interesting for applications in organic electronics and functional materials. Researchers exploring molecular semiconductors or photoactive materials may find the electronic characteristics of this molecule particularly valuable for designing new materials with tailored properties.

The stability and handling characteristics of CAS 2172072-24-9 make it suitable for various laboratory applications without requiring specialized precautions beyond standard chemical safety protocols. This practical advantage enhances its utility as a research chemical in academic and industrial settings alike. The compound's solubility profile, influenced by both its polar functional groups and lipophilic elements, offers flexibility in choosing appropriate solvents for different experimental needs.

Looking toward future applications, the 3-(3-Fluoro-2-hydroxypropyl)-1,1-dioxo-1lambda6-thietane-3-carbaldehyde scaffold holds promise for development into various specialty chemicals. Its structural features could be leveraged in designing chiral auxiliaries for asymmetric synthesis or as building blocks for complex natural product synthesis. The growing interest in fluorinated pharmaceuticals suggests that this compound may find increasing use as a precursor in the synthesis of novel therapeutic agents.

In conclusion, 3-(3-Fluoro-2-hydroxypropyl)-1,1-dioxo-1lambda6-thietane-3-carbaldehyde (CAS No. 2172072-24-9) represents a fascinating case study in modern chemical research. Its combination of fluorine chemistry, sulfone functionality, and aldehyde reactivity creates numerous possibilities for innovation across multiple scientific disciplines. As research continues to explore the potential of such structurally complex molecules, this compound is likely to play an increasingly important role in advancing both fundamental chemistry knowledge and practical applications in various technological fields.